Cas no 1363384-67-1 (tert-butyl (2S)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate
• CAS No: 1363384-67-1
• MF: C₁₀H₁₈F₂N₂O₂
• MW: 236.258929729462
• MDL: MFCD22566249
• CID: 3162453
• PubChem ID: 72207733
• Update Time: 2025-10-30

tert-butyl (2S)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-Tert-Butyl 4-(Aminomethyl)-2-Methylpyrrolidine-1-Carboxylate
• (S)-1-BOC-2-(AMINOMETHYL)-4,4-DIFLUOROPYRROLIDINE
• tert-butyl (2S)-2-(aminomethyl)-4,4-difluoropyrrolidine-1-carboxylate
• (S)-tert-Butyl 2-(aminomethyl)-4,4-difluoropyrrolidine-1-carboxylate
• tert-Butyl (2S)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate
• STL556812
• BBL103003
• SB20281
• PB35582
• FCH3672361
• AK172316
• 1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-4,4-difluoro-, 1,1-dimethyleth
• CS-0048617
• 1,1-Dimethylethyl (2S)-2-(aminomethyl)-4,4-difluoro-1-pyrrolidinecarboxylate
• 1363384-67-1
• AKOS025290177
• EN300-2907750
• 1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-4,4-difluoro-, 1,1-dimethylethyl ester, (2S)-
• (S)-tert-Butyl2-(aminomethyl)-4,4-difluoropyrrolidine-1-carboxylate
• DB-373236
• MFCD22566249
• AS-34535
• MHRFRDWLNRHXMY-ZETCQYMHSA-N
• SCHEMBL19540623
• (2S)-1-Boc-2-(Aminomethyl)-4,4-Difluoropyrrolidine
• NEC38467
• tert-butyl (2S)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate

• MDL： MFCD22566249
• Inchi： 1S/C10H18F2N2O2/c1-9(2,3)16-8(15)14-6-10(11,12)4-7(14)5-13/h7H,4-6,13H2,1-3H3/t7-/m0/s1
• InChI Key： MHRFRDWLNRHXMY-ZETCQYMHSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)[C@H](CN)C1)F

Computed Properties

• Exact Mass: 236.13400
• Monoisotopic Mass: 236.13363415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 1

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 284.5±40.0 ºC (760 Torr),
• Flash Point: 125.8±27.3 ºC,
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 55.56000
• LogP: 2.22800

Additional information on tert-butyl (2S)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate

Introduction to tert-butyl (2S)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate (CAS No. 1363384-67-1)

tert-butyl (2S)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate, with the CAS number 1363384-67-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a chiral derivative of pyrrolidine, characterized by its unique structural features, including a tert-butyl protecting group, an aminomethyl substituent, and two fluorine atoms at the 4-position. These attributes make it an attractive candidate for various applications, particularly in the development of novel therapeutics and as a building block in synthetic chemistry.

The chemical structure of tert-butyl (2S)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate is defined by its chiral center at the 2-position, which imparts stereoselectivity and enhances its potential for use in enantioselective synthesis. The tert-butyl group serves as a protecting group for the carboxylic acid functionality, allowing for controlled deprotection and further functionalization. The presence of fluorine atoms at the 4-position introduces unique electronic and steric properties, which can significantly influence the compound's biological activity and pharmacokinetic profile.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in drug discovery. Fluorine atoms can modulate the lipophilicity, metabolic stability, and binding affinity of molecules, making them valuable tools for optimizing drug candidates. In this context, tert-butyl (2S)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate has been explored as a key intermediate in the synthesis of several promising drug candidates. For instance, studies have shown that this compound can be used to synthesize potent inhibitors of various enzymes and receptors, including kinases and G protein-coupled receptors (GPCRs).

In addition to its role in drug discovery, tert-butyl (2S)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate has also been investigated for its potential as a ligand in supramolecular chemistry. The unique combination of functional groups in this molecule allows it to form stable complexes with metal ions and other organic molecules, which can be exploited for various applications such as catalysis and materials science. Recent research has demonstrated that this compound can serve as a building block for self-assembling systems with tunable properties, opening up new avenues for the development of functional materials.

The synthesis of tert-butyl (2S)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate typically involves several steps, including the formation of the pyrrolidine ring, introduction of the tert-butyl protecting group, and incorporation of the fluorine atoms. Various synthetic strategies have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the use of organometallic reagents to introduce the fluorine atoms selectively at the 4-position. Another method involves the use of chiral catalysts to achieve high enantioselectivity during the synthesis process.

The physical and chemical properties of tert-butyl (2S)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate have been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the molecular structure and conformational behavior of this compound. For instance, NMR spectroscopy has revealed that the presence of fluorine atoms significantly affects the chemical shifts of nearby protons and carbons, which can be used to monitor changes in molecular conformation.

In terms of biological activity, tert-butyl (2S)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate has shown promising results in preliminary studies. It has been evaluated for its ability to modulate various biological processes, including enzyme inhibition and receptor activation. One notable application is its use as a lead compound in the development of inhibitors for protein kinases involved in cancer signaling pathways. Preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, suggesting their potential as therapeutic agents.

The safety profile of tert-butyl (2S)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate is an important consideration for its use in pharmaceutical applications. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects. Ongoing clinical trials are aimed at evaluating the safety and efficacy of this compound and its derivatives in various disease models.

In conclusion, tert-butyl (2S)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate (CAS No. 1363384-67-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of chemical biology and therapeutic innovation.